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Cat. No.: B1232525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium-22 (²²Na) is a synthetic radioisotope with significant applications in scientific research

and medical imaging, primarily owing to its distinct gamma emission characteristics. This

technical guide provides an in-depth exploration of the gamma emissions of Sodium-22, its

decay properties, and the experimental methodologies used for its characterization. The

information presented herein is intended to serve as a comprehensive resource for

professionals utilizing or studying this versatile radionuclide.

Core Properties and Decay Characteristics
Sodium-22 has a half-life of approximately 2.602 years, decaying to a stable isotope of Neon

(²²Ne).[1][2] The decay process predominantly occurs through two mechanisms: positron

emission (β⁺ decay) and electron capture.[3][4] This dual decay mode is the source of its

characteristic gamma ray signature.

In approximately 90% of its decays, a Sodium-22 nucleus emits a positron.[2][5] This positron,

an anti-electron, rapidly loses its kinetic energy through interactions with the surrounding matter

and subsequently annihilates with an electron. This annihilation event results in the emission of

two gamma photons, each with an energy of 511 keV, traveling in opposite directions to

conserve momentum.[6][7][8]

The daughter nucleus, Neon-22, is initially in an excited state. It promptly de-excites to its

ground state by emitting a gamma ray with a characteristic energy of 1274.5 keV.[6][9][10] This
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emission occurs in virtually 100% of the decay events that proceed through the excited state of

Neon-22.[1][5]

A much smaller fraction of Sodium-22 decays directly to the ground state of Neon-22 via

positron emission, and a small percentage also occurs through electron capture.[3]

Quantitative Decay Data
The key quantitative data associated with the gamma emissions of Sodium-22 are

summarized in the table below for easy reference and comparison.

Parameter Value Unit Notes

Half-Life 2.602 years [1]

Primary Gamma

Energy
1274.5 keV

[6][9][10] From the de-

excitation of ²²Ne.

Annihilation Gamma

Energy
511 keV

[2][6] Resulting from

positron-electron

annihilation.

1274.5 keV Gamma

Intensity
~99.9% per decay [1][5]

511 keV Gamma

Intensity
~180% per decay

[1][5] Two 511 keV

photons are produced

per positron

annihilation.

Positron Emission

(β⁺) Branching Ratio
~90.3% [3]

Electron Capture

Branching Ratio
~9.6% [3]

Maximum Positron

Energy (Eβ⁺max)
546 keV [2][5]
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Experimental Protocols for Gamma Spectroscopy of
Sodium-22
The characterization of Sodium-22's gamma emissions is typically performed using gamma-

ray spectroscopy. A standard experimental setup involves a radiation detector, associated

electronics for signal processing, and a multi-channel analyzer (MCA) to generate the energy

spectrum.

Detector Selection
The choice of detector is critical for resolving the gamma peaks of Sodium-22.

Sodium Iodide (NaI(Tl)) Scintillation Detectors: These detectors offer high efficiency for

detecting gamma rays and are a common choice for general spectroscopy.[11]

High-Purity Germanium (HPGe) Detectors: For high-resolution spectroscopy, HPGe

detectors are preferred. They offer superior energy resolution, allowing for the precise

identification and quantification of gamma-ray energies, which is crucial for distinguishing

closely spaced peaks.[12]

Experimental Workflow
Setup and Shielding: The detector is placed in a lead shield to minimize background

radiation from naturally occurring radioactive materials. The Sodium-22 source is positioned

at a defined distance from the detector.

Signal Processing: Gamma rays interacting with the detector produce electrical pulses.

These pulses are shaped and amplified by a preamplifier and a spectroscopy amplifier.

Data Acquisition: The amplified pulses are sent to a Multi-Channel Analyzer (MCA), which

sorts the pulses by their amplitude (proportional to energy) and generates an energy

spectrum.

Energy Calibration: The spectrometer is calibrated using sources with well-known gamma-

ray energies. Sodium-22 itself can be used for a two-point calibration with its 511 keV and

1274.5 keV peaks.[11][13] Other standard calibration sources like Cobalt-60 or Cesium-137

can also be used.
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Spectrum Analysis: The resulting spectrum will show distinct photopeaks at 511 keV and

1274.5 keV.[12] The area under each peak is proportional to the number of gamma rays of

that energy detected. The spectrum will also exhibit features such as a Compton continuum

and a backscatter peak.[13]
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Caption: Decay scheme of Sodium-22 illustrating the pathways to stable Neon-22.

Experimental Workflow for Gamma Spectroscopy
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Caption: A typical workflow for the gamma spectroscopy of a Sodium-22 source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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